1-(3-methoxyphenyl)-5-methyl-4-[3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propanoyl]-2-piperazinone

• IUPAC Name: 1-(3-methoxyphenyl)-5-methyl-4-[3-(3,4,5-trimethylpyrazol-1-yl)propanoyl]piperazin-2-one
• InChI: InChI=1S/C21H28N4O3/c1-14-12-24(18-7-6-8-19(11-18)28-5)21(27)13-23(14)20(26)9-10-25-17(4)15(2)16(3)22-25/h6-8,11,14H,9-10,12-13H2,1-5H3
• InChI Key: AWTJPXWLYIAKJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)CN1C(=O)CCN2C(=C(C(=N2)C)C)C)C3=CC(=CC=C3)OC
• Molecular Formula: C21H28N4O3
• Molecular Weight: 384.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic synthesis processes, often starting with the preparation of key intermediates followed by condensation, cyclization, and functional group modifications. For instance, compounds with complex structures like piperazine derivatives and pyrazole moieties often require carefully controlled reaction conditions and the use of specific catalysts to achieve the desired product with high yield and purity (J. Kumar et al., 2004; L. Torkian et al., 2011).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray crystallography or NMR spectroscopy to elucidate the three-dimensional arrangement of atoms within a molecule. For related compounds, studies have shown that piperazine rings can adopt a chair conformation, and detailed analysis can reveal the nature of intramolecular hydrogen bonding and the overall molecular geometry (K. Kumara et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can include nucleophilic substitution, electrophilic addition, and cycloaddition reactions, depending on the functional groups present. The reactivity can be influenced by the presence of electron-donating or withdrawing groups, affecting the compound's behavior in synthetic pathways and its interaction with biological targets (A. Kalgutkar et al., 2007).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure are crucial for understanding a compound's behavior in different environments. These properties are determined by the compound's molecular structure and can influence its application in various fields. The crystal structure, for instance, provides insight into the molecule's stability and packing in the solid state (Shusheng Zhang et al., 2007).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with specific reagents, and stability under various conditions, are influenced by the molecular structure and the presence of specific functional groups. Studies on related compounds can provide insights into these properties, guiding the development of new materials and drugs (C. Abate et al., 2011).

Scientific Research Applications

Drug Metabolism and Genotoxicity

One study explored the genotoxicity potential of a related compound, highlighting the importance of understanding the metabolic activation of compounds for safety assessments in drug development (Kalgutkar et al., 2007).

Anticonvulsant Activity

Another area of application is in the synthesis of new kojic acid derivatives as potential anticonvulsant compounds. These studies demonstrate the role of piperazine derivatives in developing treatments for conditions like epilepsy (Aytemi̇r et al., 2010).